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Compound of Interest

Compound Name: J-1048

Cat. No.: B12396714 Get Quote

A comprehensive search of scientific databases and public records has yielded no specific

information on a compound designated as J-1048, and therefore, its biological target,

mechanism of action, and associated experimental data are not available in the public domain.

Efforts to identify the biological target of a compound named J-1048 for the creation of an in-

depth technical guide have been unsuccessful due to the absence of any published research or

clinical data pertaining to this specific molecule. While the query sought detailed experimental

protocols, quantitative data, and signaling pathway diagrams, the foundational information

about the compound itself is not present in accessible scientific literature.

Searches for "J-1048" did not retrieve any relevant documents. Variations in the search query

led to unrelated findings, including:

NCI-H1048: This is a human small cell lung cancer cell line that is used in cancer research to

test the efficacy of various therapeutic agents. For instance, studies have investigated the

effects of WEE1 inhibitors, such as Debio 0123, on this cell line.[1] Other research has also

examined the cytotoxicity of natural compounds against H1048 cells.[2] However, NCI-

H1048 is the biological system being tested, not the compound itself.

BIBR 1048: This is a distinct pharmaceutical compound that has been investigated in clinical

trials for the prevention of venous thromboembolism.[3] The identifier is similar, but it is a

different molecule from the requested "J-1048."
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Product Catalog Numbers: In some instances, the number "1048" appeared as a product or

catalog number for commercially available chemicals, such as p-nitrophenol (pNP) from

Sigma-Aldrich, which is used in biochemical assays.[4]

The absence of information on J-1048 suggests several possibilities:

The compound may be an early-stage discovery molecule with data that has not yet been

published.

"J-1048" could be an internal designation within a pharmaceutical or academic research

group that is not publicly disclosed.

There may be a typographical error in the compound's name.

Without primary literature describing the identification and validation of a biological target for J-
1048, it is not possible to provide the requested in-depth technical guide, including quantitative

data tables, detailed experimental protocols, or signaling pathway diagrams. Researchers and

drug development professionals seeking information on this compound are encouraged to

verify the designation and consult internal or proprietary databases if applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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